Cas no 716361-82-9 (1-(4-Aminophenyl)-5-methyl-1H-1,2,3-Triazole-4-carboxylic acid)

• Product Name: 1-(4-Aminophenyl)-5-methyl-1H-1,2,3-Triazole-4-carboxylic acid
• CAS No: 716361-82-9
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 2111316
• Update Time: 2023-08-04

1-(4-Aminophenyl)-5-methyl-1H-1,2,3-Triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminophenyl)-5-methyl-1H-1,2,3-Triazole-4-carboxylic acid
• 1-(4-Aminophenyl)-5-methyl-1H-1,2,3-Triazole-4-carboxylic acid

• Inchi： 1S/C10H10N4O2/c1-6-9(10(15)16)12-13-14(6)8-4-2-7(11)3-5-8/h2-5H,11H2,1H3,(H,15,16)
• InChI Key： SDAIIVGGLLJSLC-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N(C2C=CC(=CC=2)N)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Topological Polar Surface Area: 94